1-(2-methylphenyl)-1H-imidazole-2-thiol
Overview
Description
1-(2-Methylphenyl)-1H-imidazole-2-thiol, also known as 2-mercapto-1-methylphenyl imidazole (2MPMI), is a thiol-containing heterocyclic compound with potential applications in drug synthesis, medicinal chemistry, and other scientific research fields. It is a derivative of imidazole and contains a sulfur atom in its structure. 2MPMI has been used as a starting material for the synthesis of a number of biologically active compounds and has been found to be a useful scavenger of reactive oxygen species.
Scientific Research Applications
Pharmaceutical Chemistry
1-(2-methylphenyl)-1H-imidazole-2-thiol: has been explored for its potential as a urease inhibitor . Urease is an enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide, which is a critical process in various medical conditions such as urinary tract infections, hepatic encephalopathy, and kidney stone formation . The compound’s ability to inhibit urease activity makes it a candidate for developing new therapeutic agents to treat these conditions.
Material Science
In the field of material science , this compound could be investigated for its role in the synthesis of Metal-Organic Frameworks (MOFs) . MOFs are structures formed from the coordination of metal ions with organic ligands, creating porous materials that have applications in gas storage, catalysis, and drug delivery.
Biology
Biologically, 1-(2-methylphenyl)-1H-imidazole-2-thiol may serve as a scaffold for developing novel compounds with anti-urease activity . This activity is significant in the development of treatments for diseases caused by urease-producing bacteria .
Medicine
In medicine , derivatives of this compound could be utilized in the design of drugs targeting specific cellular pathways. For instance, imidazole compounds have shown a range of biological activities, including anti-inflammatory , anti-cancer , and anti-hyperlipidemic activities.
Agriculture
In agriculture , the compound’s derivatives could be explored for their potential as pesticides or growth regulators . The thiourea moiety, in particular, has been associated with various agricultural chemicals .
Food Industry
Lastly, in the food industry , the antimicrobial properties of thiourea derivatives could be harnessed to improve food preservation and safety. They could serve as natural preservatives to extend the shelf life of food products .
properties
IUPAC Name |
3-(2-methylphenyl)-1H-imidazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2S/c1-8-4-2-3-5-9(8)12-7-6-11-10(12)13/h2-7H,1H3,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCZKBYRAKWKTEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C=CNC2=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50406932 |
Source
|
| Record name | 1-(2-methylphenyl)-1H-imidazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50406932 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>28.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24832123 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-(2-methylphenyl)-1H-imidazole-2-thiol | |
CAS RN |
25372-14-9 |
Source
|
| Record name | 1-(2-methylphenyl)-1H-imidazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50406932 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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